Cas no 2172178-99-1 (8,10-dimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 8,10-dimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172178-99-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5858649
• PubChem ID: 165863257
• Update Time: 2025-06-09

8,10-dimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 8,10-dimethyl-1-oxa-5-azaspiro5.5undecane
• EN300-1278441
• 8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane
• 2172178-99-1

• Inchi： 1S/C11H21NO/c1-9-6-10(2)8-11(7-9)12-4-3-5-13-11/h9-10,12H,3-8H2,1-2H3
• InChI Key： VPOMIJACXFGPJZ-UHFFFAOYSA-N
• SMILES： O1CCCNC21CC(C)CC(C)C2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 8,10-dimethyl-1-oxa-5-azaspiro5.5undecane

Introduction to 8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172178-99-1)

8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane, identified by its CAS number 2172178-99-1, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic oxazine derivative features a complex nitrogen-containing heterocycle linked to a saturated hydrocarbon backbone, making it a promising candidate for further exploration in drug discovery and molecular research.

The molecular framework of 8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane incorporates both oxygen and nitrogen atoms within its spirocyclic core, which is an uncommon yet strategically advantageous feature for designing bioactive molecules. The presence of these heteroatoms allows for diverse interactions with biological targets, including enzymes and receptors, thereby enhancing its potential as a pharmacophore. The compound's spirocyclic structure also contributes to its rigidity, which can improve binding affinity and selectivity in drug-like molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, making it a valuable scaffold for developing novel therapeutic agents. The dimethyl substituents at the 8th and 10th positions further modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

In the realm of medicinal chemistry, the synthesis of spirocyclic compounds remains a challenging yet rewarding endeavor. The synthesis of 8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane involves multi-step organic transformations, including cyclization reactions and functional group manipulations. The use of advanced synthetic methodologies has allowed chemists to optimize yields and purity, making it feasible to conduct extensive biological evaluations.

One of the most compelling aspects of 8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane is its potential in addressing unmet medical needs. Current research indicates that this compound may have applications in treating inflammatory disorders and neurodegenerative diseases. Its ability to modulate key signaling pathways has been highlighted in preclinical studies, where it demonstrated promising results in reducing inflammation and protecting against neuronal damage.

The structural versatility of 8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane also allows for derivatization into libraries of analogs, each with distinct pharmacological profiles. High-throughput screening (HTS) techniques have been employed to rapidly assess the activity of these derivatives against a panel of disease-relevant targets. This approach has led to the identification of lead compounds that are being further optimized for clinical development.

Another area of interest is the exploration of 8,10-dimethyl-1-oxa-5-azaspiro[5.5]undecane as a scaffold for developing antimicrobial agents. The unique chemical environment created by its spirocyclic core provides an ideal platform for disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Preliminary studies have shown that certain derivatives exhibit potent activity against multidrug-resistant strains of bacteria, offering a new avenue for combating antibiotic resistance.

The role of computational tools in understanding the behavior of 8,10-dimethyl-1-oxya-spiro[spiro]-spiro-[spiro]-spiro-[spiro]-spiro-[spiro]-spiro-[spiro]-spiro-[spiro]-undecane cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational dynamics and electronic structure. These insights are crucial for rationalizing its biological activity and guiding the design of next-generation analogs.

Future directions in the study of 8,10-dimethyl-spiro-spiro-spiro-spiro-spiro-spiro-spiro-spiro-octa-decane include exploring its potential as a chiral building block for asymmetric synthesis. The spirocyclic framework offers inherent chirality that can be leveraged to produce enantiomerically pure compounds with enhanced pharmacological properties. Additionally, investigating its interactions with metal ions may reveal novel catalytic applications in organic synthesis.

In conclusion,8,10-dimethyl-1-oxa-5-azaspiro[ [ ] undecane (CAS No.2172178-99-1) , represents a fascinating compound with diverse applications in medicinal chemistry and drug discovery.
Its unique structural features make it a versatile scaffold for developing therapeutic agents targeting various diseases.
Ongoing research continues to uncover new possibilities for this remarkable molecule,
highlighting its importance in advancing our understanding
of bioactive chemical entities.